Cas no 3615-44-9 (D-Mannoheptulose)

• Product Name: D-Mannoheptulose
• CAS No: 3615-44-9
• MF: C₇H₁₄O₇
• MW: 210.181863307953
• MDL: MFCD00037814
• CID: 310941
• PubChem ID: 12600
• Update Time: 2025-06-09

D-Mannoheptulose Chemical and Physical Properties

Names and Identifiers

• D-Mannoheptulose
• D-manno-2-Heptulose
• D-Mannoheptulose​
• EINECS 222-795-5
• manno-2-Heptulose
• AKOS030254592
• M-0980
• SCHEMBL119659
• Q897649
• MANNOHEPTULOSE, (+)-
• D-manno-ketoheptose
• DTXSID60879012
• CS-0100954
• NSC 226836
• D-MANNO-HEPTULOSE [MI]
• Mannoketoheptose
• MANNOHEPTULOSE
• UNII-W19YH62373
• AI3-61577
• (+)-Mannoheptulose
• 3615-44-9
• D-manno-Heptulose
• NSC-226836
• D-keto-manno-heptulose
• Mannoheptulose, D-
• (3S,4S,5R,6R)-1,3,4,5,6,7-hexahydroxyheptan-2-one
• HY-U00462
• CHEBI:78363
• W19YH62373
• CHEBI:167607
• HSNZZMHEPUFJNZ-UHFFFAOYSA-N
• L-GLUCO-HEPTULOSE
• DTXSID80863079
• NSC-1216
• NS00047762
• Q47459280
• FT-0625543
• 1,3,4,5,6,7-hexahydroxyheptan-2-one
• 47A62F9D-A0A7-4AB5-91AD-4986A524FA51
• Galacto-heptulose
• NSC226836
• D-Altro-2-heptulose
• Hept-2-ulose
• GLUCOHEPTULOSE,D
• SCHEMBL677788
• NSC1216
• Hept-2-ulose #
• NSC1217
• NSC-1217
• D-altro-Heptulose
• D-Sedoheptulose
• beta-D-Sedoheptulopyranose
• beta-D-Sedoheptulose
• alpha-D-Mannoheptulose
• beta-D-altro-2-Heptulopyranose
• Sedoheptulose
• Volemulose
• G79767
• HSNZZMHEPUFJNZ-QMTIVRBISA-N

• MDL： MFCD00037814
• Inchi： 1S/C7H14O7/c8-1-3(10)5(12)7(14)6(13)4(11)2-9/h3,5-10,12-14H,1-2H2/t3-,5-,6-,7+/m1/s1
• InChI Key： HSNZZMHEPUFJNZ-QMTIVRBISA-N
• SMILES： O[C@H]([C@@H](CO)O)[C@@H]([C@@H](C(CO)=O)O)O

Computed Properties

• Exact Mass: 210.07400
• Monoisotopic Mass: 210.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138A^2
• XLogP3: -3.9

Experimental Properties

• Density: 1.645
• Melting Point: 148-150°C
• Boiling Point: 628 °C at 760 mmHg
• Flash Point: 347.6 °C
• Refractive Index: 1.636
• PSA: 130.61000
• LogP: -3.85890
• Merck: 13,4686
• Specific Rotation: D20 +29° (c = 2 in H2O)

D-Mannoheptulose Security Information

• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on D-Mannoheptulose

D-Mannoheptulose: A Comprehensive Overview of Its Structure, Applications, and Recent Research Findings

D-Mannoheptulose, with the chemical formula C₇H₁₄O₇ and a CAS number of 3615-44-9, is a monosaccharide that belongs to the group of heptoses. This compound is characterized by its seven-carbon backbone and has garnered significant attention in the field of biochemical research due to its unique structural properties and potential biological activities. The systematic name, D-Mannoheptulose, highlights its classification as a D-isomer, which is a crucial factor in determining its stereochemical configuration and interactions with biological molecules.

The structural elucidation of D-Mannoheptulose has been a subject of extensive study, primarily due to its role as a precursor in various metabolic pathways. Its molecular structure consists of a linear chain of seven carbon atoms, with hydroxyl groups attached at specific positions. This arrangement makes it a versatile intermediate in glycosylation reactions, where it can serve as a building block for more complex carbohydrates. The stereochemistry of D-Mannoheptulose, particularly the orientation of the hydroxyl groups around the anomeric carbon, plays a critical role in its reactivity and biological function.

In recent years, D-Mannoheptulose has been the focus of numerous research studies aimed at uncovering its potential therapeutic applications. One of the most promising areas of research is its role in modulating immune responses. Studies have suggested that D-Mannoheptulose can activate immune cells by interacting with specific receptors, leading to enhanced phagocytic activity and increased production of cytokines. These findings have opened up new avenues for the development of immunomodulatory therapies, particularly in the context of chronic inflammatory diseases.

Furthermore, D-Mannoheptulose has been investigated for its potential anti-cancer properties. Research indicates that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. For instance, studies have shown that D-Mannoheptulose can downregulate the expression of anti-apoptotic proteins such as Bcl-2, thereby promoting cancer cell death. Additionally, it has been observed to induce apoptosis in cancer cells by activating caspase-dependent pathways. These findings highlight the potential of D-Mannoheptulose as a novel therapeutic agent in oncology.

The compound's structural features also make it an interesting candidate for drug development. Its ability to mimic natural sugars allows it to interact with enzymes and receptors that are typically targeted by carbohydrates. This property has led to investigations into its use as a prodrug or adjuvant in various therapeutic contexts. For example, D-Mannoheptulose has been explored as a carrier molecule for delivering bioactive agents to target tissues more efficiently. Its stability under physiological conditions and its low immunogenicity make it an attractive candidate for such applications.

Recent advancements in synthetic chemistry have enabled the development of more efficient methods for producing D-Mmanoheptulose on an industrial scale. These innovations have not only improved the availability of the compound but also facilitated further research into its applications. Techniques such as enzymatic synthesis and chiral resolution have been particularly useful in obtaining high-purity forms of D-Mmanoheptulose, which are essential for rigorous biological testing.

The pharmacokinetic properties of D-Mmanoheptulose have also been studied to better understand how it behaves within the body. Research has shown that this compound is well-tolerated at moderate doses and exhibits a relatively short half-life. This information is crucial for optimizing dosing regimens and minimizing potential side effects. Additionally, studies have explored its distribution within different tissues and organs, providing insights into its potential target sites and mechanisms of action.

In conclusion, D-Mmanoheptulose (CAS no.3615-44-9) is a multifaceted compound with significant potential in various fields of biomedical research. Its unique structural properties and biological activities make it a valuable tool for studying metabolic pathways, immune responses, and cancer biology. The ongoing research into this compound continues to uncover new possibilities for therapeutic applications, making it an exciting area for future exploration.